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molecular formula C8H8ClNO4S B8784847 5-(Aminosulphonyl)-2-methoxybenzoyl chloride CAS No. 52542-44-6

5-(Aminosulphonyl)-2-methoxybenzoyl chloride

Cat. No. B8784847
CAS RN: 52542-44-6
M. Wt: 249.67 g/mol
InChI Key: XFZMCFJADJFEBB-UHFFFAOYSA-N
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Patent
US04042598

Procedure details

To a suspension of the so-obtained 2-methoxy-5-sulfamoyl benzoic acid in 600 parts of anhydrous tetrahydrofuran, there were added rapidly 27.5 parts of thionyl chloride. The mixture was refluxed for 2 hours. The solution was then evaporated under vacuo. The residue was treated with 500 parts of anhydrous benzene. After elimination of benzene in vacuo, there were obtained 29 parts of 2-methoxy-5-sulfamoyl benzoyl chloride, M.P. 148°-150° C., which after one recrystallization from benzene melts at 156° C.
Name
2-methoxy-5-sulfamoyl benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
29
Name
2-methoxy-5-sulfamoyl benzoyl chloride

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:11]=[CH:10][C:9]([S:12](=[O:15])(=[O:14])[NH2:13])=[CH:8][C:4]=1[C:5](O)=[O:6].S(Cl)([Cl:18])=O>O1CCCC1>[CH3:1][O:2][C:3]1[CH:11]=[CH:10][C:9]([S:12](=[O:15])(=[O:14])[NH2:13])=[CH:8][C:4]=1[C:5]([Cl:18])=[O:6]

Inputs

Step One
Name
2-methoxy-5-sulfamoyl benzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=C(C(=O)O)C=C(C=C1)S(N)(=O)=O
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Two
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The solution was then evaporated under vacuo
ADDITION
Type
ADDITION
Details
The residue was treated with 500 parts of anhydrous benzene

Outcomes

Product
[Compound]
Name
29
Type
product
Smiles
Name
2-methoxy-5-sulfamoyl benzoyl chloride
Type
product
Smiles
COC1=C(C(=O)Cl)C=C(C=C1)S(N)(=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.